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Compound of Interest

Compound Name: 4-Acetylcyclohexene

Cat. No.: B3386530 Get Quote

This technical guide provides a comprehensive overview of 4-Acetylcyclohexene, including its

chemical identity, physicochemical properties, synthesis protocols, and known biological

activities. This document is intended for researchers, scientists, and professionals in the fields

of chemistry and drug development.

Chemical Identity and Nomenclature
4-Acetylcyclohexene, a versatile organic compound, is systematically named according to

IUPAC nomenclature. A comprehensive list of its synonyms is also provided to facilitate its

identification in various chemical databases and literature.

IUPAC Name: 1-cyclohex-3-en-1-ylethanone[1]

Synonyms: A variety of synonyms are used to refer to this compound, including:

4-Acetylcyclohexene[1]

1-(Cyclohex-3-en-1-yl)ethanone[2]

Ketone, 3-cyclohexen-1-yl methyl[1]

Δ3-Cyclohexenyl methyl ketone[1]

1-Acetyl-3-cyclohexene[1]
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NSC-44807[1]

Physicochemical Properties
The key physical and chemical properties of 4-Acetylcyclohexene are summarized in the

table below. These properties are crucial for its handling, application in synthesis, and for

analytical purposes.

Property Value Reference

Molecular Formula C₈H₁₂O [1]

Molecular Weight 124.18 g/mol [1]

CAS Number 7353-76-6 [1]

Density 0.947 g/cm³ [3]

Boiling Point 180.9 °C at 760 mmHg [3]

Flash Point 60.4 °C [3]

InChIKey
DJCDJUMICVADAG-

UHFFFAOYSA-N
[1]

SMILES CC(=O)C1CCC=CC1 [1]

Synthesis of 4-Acetylcyclohexene
4-Acetylcyclohexene can be synthesized through several routes, with the Diels-Alder reaction

and Friedel-Crafts acylation being the most prominent methods.

Diels-Alder Reaction
The Diels-Alder reaction provides a direct and atom-economical route to 4-Acetylcyclohexene
by the [4+2] cycloaddition of 1,3-butadiene and methyl vinyl ketone.

Reaction Setup: A high-pressure reaction vessel is charged with methyl vinyl ketone (1.0

equivalent) and a suitable solvent such as toluene.
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Addition of Diene: The vessel is cooled, and liquefied 1,3-butadiene (1.2 equivalents) is

carefully added.

Reaction Conditions: The vessel is sealed and heated to a temperature between 100-150 °C

for 6-12 hours. The reaction progress is monitored by Gas Chromatography (GC) or Thin

Layer Chromatography (TLC).

Work-up: Upon completion, the reaction vessel is cooled to room temperature, and the

excess butadiene is safely vented. The solvent is removed under reduced pressure.

Purification: The crude product is purified by fractional distillation under reduced pressure to

yield pure 4-Acetylcyclohexene.

Reactants

Process Product1,3-Butadiene

[4+2] Cycloaddition
(High Temp/Pressure)

Methyl Vinyl Ketone

Fractional Distillation
Crude Product

4-AcetylcyclohexenePurified Product

Click to download full resolution via product page

Diels-Alder synthesis workflow for 4-Acetylcyclohexene.

Friedel-Crafts Acylation
An alternative synthesis involves the Friedel-Crafts acylation of cyclohexene with acetyl

chloride in the presence of a Lewis acid catalyst.

Reaction Setup: A flame-dried, three-necked flask equipped with a magnetic stirrer, dropping

funnel, and a nitrogen inlet is charged with a Lewis acid catalyst such as aluminum chloride

(AlCl₃, 1.1 equivalents) and a dry, inert solvent like dichloromethane.
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Addition of Acylating Agent: The suspension is cooled to 0 °C, and acetyl chloride (1.0

equivalent) is added dropwise.

Addition of Alkene: Cyclohexene (1.2 equivalents) is then added slowly, maintaining the

temperature below 5 °C.

Reaction Conditions: The reaction mixture is stirred at 0 °C for 1-2 hours and then allowed to

warm to room temperature and stirred for an additional 2-4 hours. Reaction progress is

monitored by TLC or GC.

Work-up: The reaction is quenched by carefully pouring the mixture into ice-cold dilute

hydrochloric acid. The organic layer is separated, and the aqueous layer is extracted with

dichloromethane. The combined organic layers are washed with saturated sodium

bicarbonate solution and brine, then dried over anhydrous sodium sulfate.

Purification: The solvent is removed under reduced pressure, and the crude product is

purified by fractional distillation under reduced pressure.

Reactants & Reagents

Process Product

Cyclohexene

Acylation Reaction
(Low Temperature)Acetyl Chloride

Lewis Acid (e.g., AlCl₃)

Aqueous Work-up
Crude Mixture

Distillation
Organic Extract

4-Acetylcyclohexene

Click to download full resolution via product page

Friedel-Crafts acylation workflow for 4-Acetylcyclohexene synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b3386530?utm_src=pdf-body-img
https://www.benchchem.com/product/b3386530?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3386530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Reactivity
4-Acetylcyclohexene can undergo various chemical transformations, making it a useful

intermediate in organic synthesis.

Reaction Pathways

Resulting Products

4-Acetylcyclohexene

Diels-Alder Reaction
(with Dienophile)

acts as Diene

Oxidation
(e.g., KMnO₄)

Reduction
(e.g., NaBH₄)

Bicyclic Adduct 4-Acetylcyclohexanecarboxylic Acid 1-(Cyclohex-3-en-1-yl)ethanol

Click to download full resolution via product page

Key reaction pathways of 4-Acetylcyclohexene.

Biological Activity
While research into the specific biological signaling pathways of 4-Acetylcyclohexene is

ongoing, studies have shown that its derivatives possess notable antibacterial properties.

Antibacterial Activity
Derivatives of 4-Acetylcyclohexene have demonstrated moderate antibacterial activity,

particularly against Gram-positive bacteria such as Staphylococcus aureus and Bacillus

subtilis.[3] Furthermore, these compounds have been observed to exhibit synergistic effects

when combined with conventional antibiotics like streptomycin and chloramphenicol,

significantly reducing the minimum inhibitory concentrations (MICs) of these antibiotics.[3]
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A proposed mechanism for the antibacterial action of related compounds involves the

disruption of the bacterial cell membrane's integrity. This leads to increased permeability and

leakage of cellular contents, ultimately resulting in bacterial cell death.
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Proposed mechanism of antibacterial action.
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Conclusion
4-Acetylcyclohexene is a valuable chemical intermediate with well-defined physicochemical

properties and established synthetic routes. Its reactivity allows for the synthesis of a variety of

other compounds. Furthermore, the antibacterial activity of its derivatives suggests potential

applications in the development of new therapeutic agents. This guide provides foundational

information to support further research and application of this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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